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Get Quote

Identified Hazards and Safety Information

The table below summarizes the available safety and hazard information for 4-Octadecylaniline from the

search results [1].

Property Detail

Hazard Codes Xi (Irritant) [1]

Hazard Statements H36/37/38 (May cause irritation to the eyes, respiratory system, and skin)

[1]

Precautionary
Statements

P26, P36 (Specific wording not provided in search results) [1]

Flash Point 196.4°C [1]

WGK Germany 3 (Severely hazardous to water) [1]
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The provided hazard statements suggest that 4-Octadecylaniline is an irritant. Given its structural relation to

aniline, which is highly toxic [2], a cautious approach is essential. The diagram below outlines a

recommended workflow for its safe handling in a laboratory setting.
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> A recommended workflow for handling 4-Octadecylaniline, emphasizing risk assessment, personal

protective equipment (PPE), and engineering controls.

Detailed Handling Protocols

Personal Protective Equipment (PPE): Based on the irritant properties (Xi), wear appropriate
protective clothing, gloves, and eye/face protection [1]. The general guidance for aniline, a related

compound, stresses the importance of preventing skin contact and eye contact, and having facilities
for quick drenching available [2].

Engineering Controls: Use local exhaust ventilation and handle the substance in a well-ventilated
place, ideally within a fume hood, to prevent inhalation of vapors or dust.

Storage and Stability: Store in a cool, well-ventilated place. Keep container tightly closed. The
compound has a defined melting point (59-63 °C) and boiling point (240-245 °C at 0.4 mm Hg), which

should be considered for storage conditions [1].
Spill and Disposal: Avoid generating dust. Sweep up and place into a suitable, sealed container for

disposal. Do not allow the material to enter the environment, as it is classified as severely hazardous
to water (WGK 3) [1].

Important Limitations and Next Steps

The information presented has significant limitations:

Incomplete Data: The search results do not contain a full Safety Data Sheet. Critical information,

such as toxicological data, full first-aid measures, ecological information, and disposal considerations,
is missing.

Non-Authoritative Source: The primary source is a chemical supplier's product page [1], which is
less reliable than an official SDS from a manufacturer or a regulatory body.

For safe laboratory work, you must obtain a complete and current Safety Data Sheet directly from the

chemical manufacturer before using 4-Octadecylaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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